Cas no 1866590-11-5 (Ethyl 2-amino-2-cyclobutylpropanoate)

• Product Name: Ethyl 2-amino-2-cyclobutylpropanoate
• CAS No: 1866590-11-5
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6468880
• PubChem ID: 137938123
• Update Time: 2025-10-31

Ethyl 2-amino-2-cyclobutylpropanoate Chemical and Physical Properties

Names and Identifiers

• 1866590-11-5
• Ethyl 2-amino-2-cyclobutylpropanoate
• EN300-6384616

• Inchi： 1S/C9H17NO2/c1-3-12-8(11)9(2,10)7-5-4-6-7/h7H,3-6,10H2,1-2H3
• InChI Key： BVFSSSSIHGSDKX-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)(C1CCC1)N)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 2-amino-2-cyclobutylpropanoate

Ethyl 2-amino-2-cyclobutylpropanoate (CAS No. 1866590-11-5): A Comprehensive Overview in Modern Chemical Biology

Ethyl 2-amino-2-cyclobutylpropanoate (CAS No. 1866590-11-5) is a significant compound in the realm of chemical biology, characterized by its unique structural and functional attributes. This molecule, featuring a cyclobutyl moiety and an amino group at the alpha position of a propanoate ester, has garnered considerable attention due to its potential applications in pharmaceutical research and drug development. The cyclobutyl ring introduces rigidity to the molecular framework, which can influence both its physicochemical properties and biological interactions, making it a valuable scaffold for designing novel bioactive molecules.

The synthesis of Ethyl 2-amino-2-cyclobutylpropanoate involves multi-step organic transformations, typically starting from readily available precursors such as cyclobutanone or cyclobutylamine. The introduction of the ester functionality at the terminal carbon of the propanoate chain is a critical step, often achieved through esterification reactions. Advanced synthetic methodologies, including catalytic hydrogenation and asymmetric synthesis, have been employed to enhance yield and purity, ensuring that the final product meets stringent quality standards for research applications.

In recent years, the exploration of amino acid derivatives has opened new avenues in medicinal chemistry. The structural motif of Ethyl 2-amino-2-cyclobutylpropanoate bears resemblance to certain natural amino acids, suggesting potential roles in enzyme inhibition and metabolic pathways modulation. For instance, modifications at the amino group can alter the compound's chiral properties, enabling the synthesis of enantiomerically pure forms that exhibit enhanced selectivity in biological assays. This has sparked interest in using such derivatives as building blocks for peptidomimetics and protease inhibitors.

One of the most compelling aspects of Ethyl 2-amino-2-cyclobutylpropanoate is its versatility in drug design. The cyclobutyl ring provides a stable core that can be functionalized with various pharmacophores, while the ester group offers a handle for further derivatization via hydrolysis or transesterification. These features make it an attractive candidate for developing novel therapeutics targeting a wide range of diseases. Preliminary studies have highlighted its potential in inhibiting certain enzymes implicated in inflammation and cancer progression.

The pharmacological profile of Ethyl 2-amino-2-cyclobutylpropanoate is being actively investigated in preclinical models. Researchers are leveraging high-throughput screening (HTS) platforms to identify hit compounds derived from this scaffold, which can then be optimized through structure-activity relationship (SAR) studies. The compound's ability to interact with biological targets at both molecular and cellular levels makes it a promising candidate for further development into clinical candidates. Collaborative efforts between synthetic chemists and biologists are essential to unravel its full therapeutic potential.

The chemical biology applications of Ethyl 2-amino-2-cyclobutylpropanoate extend beyond drug discovery. Its unique structural features make it an excellent tool for studying protein-ligand interactions and enzyme mechanisms. For example, site-directed mutagenesis combined with binding assays can provide insights into how subtle changes in the molecule affect its affinity for biological targets. Such studies are crucial for understanding drug resistance mechanisms and designing more effective inhibitors.

The future prospects for Ethyl 2-amino-2-cyclobutylpropanoate are bright, with ongoing research focusing on expanding its utility in chemical biology and medicinal chemistry. Advances in computational chemistry and machine learning are expected to accelerate the discovery process by predicting novel derivatives with enhanced bioactivity. Additionally, green chemistry principles are being integrated into synthetic protocols to ensure sustainable production methods that minimize environmental impact.

In conclusion, Ethyl 2-amino-2-cyclobutylpropanoate (CAS No. 1866590-11-5) represents a fascinating compound with diverse applications in modern chemical biology. Its unique structural features, coupled with its synthetic accessibility, make it a valuable asset for researchers exploring new therapeutic strategies. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly pivotal role in advancing drug discovery and improving human health.